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Compound of Interest

Compound Name: Tricyclo(4.2.0.02,5)octane, anti-

Cat. No.: B083407

Researchers and laboratory professionals handling Tricyclo(4.2.0.02,5)octane, anti- (CAS No.
13027-75-3) must adhere to stringent disposal protocols to ensure personnel safety and
environmental compliance.[1] Although specific disposal guidelines for this compound are not
readily available, its classification as a non-halogenated hydrocarbon dictates a disposal
pathway aligned with protocols for flammable organic solvents.[2][3][4]

Waste Characterization and Handling

Proper disposal begins with accurate waste characterization. Tricyclo(4.2.0.02,5)octane, anti-,
being a cyclic alkane, is categorized as a non-halogenated organic waste. It is crucial to not
mix this waste stream with halogenated solvents, as this can complicate and increase the cost
of disposal.[3][4] All containers for this chemical waste must be clearly and accurately labeled
to avoid accidental mixing with other chemical waste types.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b083407?utm_src=pdf-interest
https://www.benchchem.com/product/b083407?utm_src=pdf-body
http://orgsyn.org/Content/pdfs/procedures/cv9p0539.pdf
https://chemistry.stackexchange.com/questions/97931/how-do-you-properly-dispose-of-hexane-and-cyclohexane
https://community.preproom.org/index.php?threads/chemical-disposal.10950/
https://chemistry.nus.edu.sg/health-safety/more-safety-information/prepared-risk-assessment-for-chemicals-and-materials/disposal-of-waste-solvents/
https://www.benchchem.com/product/b083407?utm_src=pdf-body
https://community.preproom.org/index.php?threads/chemical-disposal.10950/
https://chemistry.nus.edu.sg/health-safety/more-safety-information/prepared-risk-assessment-for-chemicals-and-materials/disposal-of-waste-solvents/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Parameter

Guideline

Rationale

Waste Category

Non-Halogenated Organic
Waste

Prevents contamination of
other waste streams and
ensures appropriate disposal

treatment.

Container Type

Screw-capped, chemically
resistant (e.g., polyethylene)

drum

Prevents leakage and reaction

with the container material.[4]

Container Filling

Fill to no more than 80%

capacity

Allows for vapor expansion
and prevents spills from

overfilling.[4]

"Non-Halogenated Organic

Ensures clear identification for

Labeling Waste", "Flammable", and list proper handling, storage, and
of contents disposal.[4]
In a designated, well- o ) ]
) Minimizes the risk of fire and
Storage ventilated, cool, and dry area

away from ignition sources

exposure.[4]

Experimental Protocol for Waste Disposal

The following step-by-step procedure outlines the recommended practice for the collection and

disposal of Tricyclo(4.2.0.02,5)octane, anti- waste in a laboratory setting.

[EEN

. Personal Protective Equipment (PPE) Confirmation:

Before handling the chemical waste, ensure appropriate PPE is worn, including safety

goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.

2. Waste Segregation:

At the point of generation, collect all waste containing Tricyclo(4.2.0.02,5)octane, anti- in a

designated, properly labeled waste container for non-halogenated organic solvents.[3][4]

Do not mix with aqueous waste, halogenated organic waste, or solid waste.
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. Container Management:

Use a designated waste container that is in good condition and compatible with the
chemical.

Keep the waste container securely closed when not in use to prevent the release of
flammable vapors.

Store the container in a secondary containment tray to mitigate potential spills.
. Disposal Pathway:

The primary and recommended disposal method for flammable organic solvents like
Tricyclo(4.2.0.02,5)octane, anti- is through a licensed hazardous waste contractor.[2]

This may involve incineration at a high temperature in a specialized facility, which can also
be used for energy recovery.[2]

Evaporation in a fume hood is not a recommended or compliant disposal method.[2]
. Documentation:

Maintain a log of the chemical waste generated, including the approximate quantity and date
of addition to the waste container. This is essential for regulatory compliance and for the
waste disposal vendor.

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Tricyclo(4.2.0.02,5)octane, anti-.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b083407?utm_src=pdf-body
https://chemistry.stackexchange.com/questions/97931/how-do-you-properly-dispose-of-hexane-and-cyclohexane
https://chemistry.stackexchange.com/questions/97931/how-do-you-properly-dispose-of-hexane-and-cyclohexane
https://chemistry.stackexchange.com/questions/97931/how-do-you-properly-dispose-of-hexane-and-cyclohexane
https://www.benchchem.com/product/b083407?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Start: Generation of
Tricyclo(4.2.0.02,5)octane, anti- Waste

'

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Assess Waste Stream:
Is it mixed with other
chemical types?

Segregate into Consult EHS for
Non-Halogenated Proper Segregation
Organic Waste Container and Disposal Protocol

Ensure Container is
Properly Labeled

Store Securely in
Designated Waste Area

Arrange for Pickup by
Licensed Hazardous
Waste Contractor

Complete Waste
Disposal Manifest

End: Waste Disposed

Click to download full resolution via product page

Caption: Disposal workflow for Tricyclo(4.2.0.02,5)octane, anti-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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